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Compound of Interest

4-(Chloromethyl)oxazole
Compound Name:

hydrochloride
CAS No.: 675149-75-4
Cat. No.: B1612974

Get Quote

\ J

CAS: 675149-75-4 | Formula: C

H

CINO[1][2] - HCI | MW: 153.99 g/mol

Executive Technical Summary

4-(Chloromethyl)oxazole hydrochloride is a kinetically stabilized alkylating agent. While the
hydrochloride salt form significantly retards the self-alkylation (polymerization) observed in the
free base, it introduces a critical vulnerability to moisture-induced hydrolysis.

Under strictly anhydrous conditions at 2—8°C, the compound is stable for >12 months. Under
ambient conditions (25°C, >60% RH), it degrades rapidly via two competing pathways:
hydrolytic dechlorination and acid-catalyzed ring opening.

Core Stability Directive: The integrity of this reagent is binary—it is either dry and stable, or wet
and degrading. There is no intermediate "slow degradation” phase in humid environments.
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Physicochemical & Reactivity Profile

To understand the stability, one must analyze the competition between the oxazole ring's
basicity and the chloromethyl group's electrophilicity.

The Stabilization Mechanism (HCI Salt)

The oxazole nitrogen is weakly basic (

). In the free base form, the nitrogen lone pair is nucleophilic enough to attack the electrophilic
methylene carbon of a neighboring molecule, leading to intermolecular quaternization
(polymerization).

» Role of HCI: Protonation of the oxazole nitrogen (

) deactivates the ring's nucleophilicity, effectively "capping” the polymerization pathway.

o The Trade-off: The formation of the salt creates a highly polar, hygroscopic lattice. Upon
moisture ingress, the lattice energy breaks, and the salt dissociates, releasing free acid and
exposing the reactive center.

Quantitative Data Summary
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Property

Value | Characteristic

Implication for Stability

Physical State

White to pale yellow crystalline

Yellowing indicates free-base

solid liberation or oxidation.
o ] Rapid uptake of atmospheric
Hygroscopicity High )
water leads to deliquescence.
Susceptible to
Reactivity Alkylating Agent (Benzylic-like)  /
hydrolysis.
) Thermal energy accelerates
Storage Temp 2°C to 8°C (Refrigerated) ) o
HCI dissociation.
Inert (Ar or N Oxygen is less critical than
Atmosphere moisture, but inert gas

)

prevents both.

Degradation Pathways & Mechanisms

The degradation of 4-(Chloromethyl)oxazole HCI is not a single event but a cascade triggered

by environmental factors.

Pathway A: Moisture-Induced Hydrolysis (Dominant)

When exposed to ambient humidity, the salt absorbs water. The chloride ion (

) is a good leaving group, activated by the electron-withdrawing nature of the protonated

oxazole ring.

e Mechanism: Water attacks the methylene carbon (

-Cl), displacing chloride.

e Product: 4-(Hydroxymethyl)oxazole + HCI.

o Observation: The material becomes sticky/wet (deliquescence) and highly acidic.
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Pathway B: Thermodynamic Dimerization (Free Base
Leakage)

If the HCl is lost (e.g., via high vacuum drying or thermal dissociation), the equilibrium shifts
toward the free base.

e Mechanism: Intermolecular

attack of the oxazole nitrogen onto the chloromethyl group of another molecule.

e Product: Insoluble oligomers/polymers.

Pathway Visualization (Graphviz)
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Caption: Figure 1. Divergent degradation pathways triggered by moisture (left) and
deprotonation (right).

Handling & Storage Protocol

This protocol is designed to maintain the "Kinetic Trap" of the HCI salt.

Storage Requirements[3]

e Primary Containment: Glass vial with a Teflon-lined screw cap. Parafilm is insufficient for
long-term storage due to permeability.

e Secondary Containment: Sealed desiccator containing active desiccant (e.g., P
O
or indicating silica gel).

o Temperature: Maintain at 2—8°C. Freezing (-20°C) is acceptable but requires strict
equilibration to room temperature before opening to prevent condensation.

Handling Workflow (The "2-Minute Rule")

Because the compound is hygroscopic, handling in open air should be minimized.

o Equilibration: Allow the cold vial to warm to room temperature before opening. Opening a
cold vial condenses atmospheric moisture directly onto the solid.

 Inert Atmosphere: Ideally, weigh and dispense inside a glovebox or a glove bag filled with
Nitrogen/Argon.

o Rapid Transfer: If a glovebox is unavailable, use the "2-Minute Rule": The container should
not be open to ambient air for more than 2 minutes. Flush the headspace with Argon before
resealing.

Quality Control & Self-Validation

Before committing this reagent to a high-value synthesis, validate its integrity using this tiered
QC system.
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Tier 1: Visual Inspection (Non-Destructive)

o Pass: Free-flowing white powder.

e Fail: Clumping, "wet" appearance, or distinct yellow/orange discoloration.

o Critical Fail: Presence of liquid droplets (deliquescence).

Tier 2: 1H NMR Validation (Definitive)

Dissolve ~5 mg in DMSO-

(use an ampoule from a fresh source to avoid introducing water).

Chemical Shift (
Signal Diagnostic Interpretation
)
Sharp singlet. Broadening
Oxazole C2-H ~8.5-9.0 ppm indicates pH
change/exchange.
Key Indicator. Shift upfield
Chloromethyl (-CH (~4.5 ppm) indicates hydrolysis
~4.8 - 5.0 ppm to -CH
Cl)
OH.
] Large integral indicates
Water Peak Variable (3.3 ppm)

moisture contamination.

QC Decision Logic

Sharp CH2 peak
PROCEED

Looks OK

No alcohol impurit (Use immediately)

HNMR (OMSO-0) |~ cppo shift / Extra peaks

Sample Inspection

Visual Check

|

Caked/Yellow \t DISCARD
(Do not repurify)
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Click to download full resolution via product page
Caption: Figure 2. Decision tree for validating reagent quality prior to synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2.767628-89-7|4-(Chloromethyl)oxazole|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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